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Compound of Interest

Compound Name:
Diethyl 2-hydroxy-3-

methylsuccinate

Cat. No.: B1620083 Get Quote

An In-depth Technical Guide on Diethyl 2-hydroxy-3-methylsuccinate

This technical guide provides a detailed overview of the molecular structure, nomenclature, and

known properties of Diethyl 2-hydroxy-3-methylsuccinate, a significant chemical compound

in various research and development sectors. This document is intended for researchers,

scientists, and professionals in drug development.

Molecular Structure and Nomenclature
Diethyl 2-hydroxy-3-methylsuccinate is a diester derivative of succinic acid. Its structure

features a four-carbon backbone with two ethyl ester groups, a hydroxyl group at the C2

position, and a methyl group at the C3 position.

IUPAC Name: The formally accepted IUPAC name for this compound is diethyl 2-hydroxy-3-

methylbutanedioate.[1][2]

Synonyms: This compound is also known by several other names, including Diethyl 2-
hydroxy-3-methylsuccinate, Diethyl-3-methylmalate, and Butanedioic acid, 2-hydroxy-3-

methyl-, diethyl ester.[1]

Chemical Identifiers:

CAS Number: 93504-92-8[1]
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SMILES: CCOC(=O)C(C)C(C(=O)OCC)O[1]

InChI: InChI=1S/C9H16O5/c1-4-13-8(11)6(3)7(10)9(12)14-5-2/h6-7,10H,4-5H2,1-3H3[1]

Physicochemical Properties
A summary of the key quantitative data for Diethyl 2-hydroxy-3-methylsuccinate is presented

in the table below. It is important to note that detailed experimental data such as boiling point,

melting point, and density are not readily available in public databases. The available

information is primarily based on computational models.

Property Value Source

Molecular Formula C₉H₁₆O₅ PubChem[1][2]

Molecular Weight 204.22 g/mol PubChem[1][2]

Exact Mass 204.09977361 Da PubChem (Computed)[1]

XLogP3 0.8 PubChem (Computed)[1]

Spectroscopic Data
While specific spectral data points (e.g., chemical shifts, frequencies) are not available in the

searched public resources, the existence of spectral information is noted.[1] Researchers can

typically find detailed spectra in specialized databases such as SpectraBase. The types of

available spectra include:

¹³C NMR Spectroscopy[1]

Gas Chromatography-Mass Spectrometry (GC-MS)[1]

Infrared (IR) Spectroscopy[1]

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of Diethyl 2-hydroxy-3-
methylsuccinate are not extensively documented in publicly accessible scientific literature.

General synthetic strategies for related compounds may involve the alkylation of malic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-hydroxy-3-methylsuccinate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-hydroxy-3-methylsuccinate
https://www.benchchem.com/product/b1620083?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-hydroxy-3-methylsuccinate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-_2R_3R_-2-methyl-3-hydroxysuccinate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-hydroxy-3-methylsuccinate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-_2R_3R_-2-methyl-3-hydroxysuccinate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-hydroxy-3-methylsuccinate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-hydroxy-3-methylsuccinate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-hydroxy-3-methylsuccinate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-hydroxy-3-methylsuccinate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-hydroxy-3-methylsuccinate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-hydroxy-3-methylsuccinate
https://www.benchchem.com/product/b1620083?utm_src=pdf-body
https://www.benchchem.com/product/b1620083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


derivatives or the esterification of 2-hydroxy-3-methylsuccinic acid. However, without a specific

cited protocol, providing a detailed and verified experimental procedure is not possible at this

time.

Molecular Structure Visualization
The following diagram illustrates the 2D molecular structure of Diethyl 2-hydroxy-3-
methylsuccinate, generated based on its IUPAC name and SMILES identifier.

Caption: 2D structure of diethyl 2-hydroxy-3-methylbutanedioate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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